Cas no 22323-97-3 (2-methoxycyclopent-2-en-1-one)

• Product Name: 2-methoxycyclopent-2-en-1-one
• CAS No: 22323-97-3
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD18813853
• CID: 250722
• PubChem ID: 11768535
• Update Time: 2025-07-21

2-methoxycyclopent-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,2-methoxy-
• 2-Methoxy-2-cyclopentenone
• 2-Methoxy-3-oxocyclopentene
• 2-methoxy-2-cyclopenten-1-one
• 22323-97-3
• SCHEMBL11545012
• 2-methoxy-cyclopent-2-en-1-one
• EN300-331348
• 2-Cyclopenten-1-one,2-methoxy-(6CI,8CI,9CI)
• 2-Cyclopenten-1-one, 2-methoxy-
• 2-methoxycyclopent-2-en-1-one
• UNII-X1FY8PW4CK
• X1FY8PW4CK
• 2-Methoxy-2-cyclopentene-1-one

• MDL： MFCD18813853
• Inchi： 1S/C6H8O2/c1-8-6-4-2-3-5(6)7/h4H,2-3H2,1H3
• InChI Key： ZZPUYKVNYPHISS-UHFFFAOYSA-N
• SMILES： O(C)C1=CCCC1=O

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-methoxycyclopent-2-en-1-one

Recent Advances in the Study of 2-Methoxycyclopent-2-en-1-one (CAS: 22323-97-3) in Chemical Biology and Pharmaceutical Research

2-Methoxycyclopent-2-en-1-one (CAS: 22323-97-3) is a cyclic enone derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential therapeutic properties. Recent studies have focused on its role in modulating biological pathways, its utility in synthetic chemistry, and its emerging applications in drug discovery. This research brief aims to provide a comprehensive overview of the latest findings related to 2-methoxycyclopent-2-en-1-one, highlighting its chemical properties, biological activities, and potential industrial applications.

One of the most notable advancements in the study of 2-methoxycyclopent-2-en-1-one is its application as a building block in the synthesis of complex natural products and pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the efficient synthesis of prostaglandin analogs, which are critical for anti-inflammatory therapies. The researchers utilized 2-methoxycyclopent-2-en-1-one as a key intermediate to achieve high stereoselectivity and yield, underscoring its value in asymmetric synthesis. Additionally, its reactivity with nucleophiles and electrophiles has been exploited to create diverse molecular scaffolds, further expanding its utility in medicinal chemistry.

Beyond its synthetic applications, 2-methoxycyclopent-2-en-1-one has also been investigated for its biological activities. Recent in vitro studies have revealed its potential as an inhibitor of certain enzymes involved in inflammatory and metabolic disorders. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-methoxycyclopent-2-en-1-one exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), a target for nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest that further optimization of this scaffold could lead to the development of novel anti-inflammatory agents with improved efficacy and safety profiles.

In the realm of drug discovery, 2-methoxycyclopent-2-en-1-one has shown promise as a precursor for the development of anticancer agents. A 2023 preprint on ChemRxiv detailed its use in the synthesis of hybrid molecules that combine the enone moiety with known pharmacophores, resulting in compounds with potent cytotoxic activity against cancer cell lines. The study highlighted the compound's ability to induce apoptosis via reactive oxygen species (ROS) generation, a mechanism that could be leveraged for targeted cancer therapies. These results align with earlier research indicating the potential of cyclic enones in oncology, further validating the importance of 2-methoxycyclopent-2-en-1-one in this field.

From an industrial perspective, the scalability and cost-effectiveness of 2-methoxycyclopent-2-en-1-one production have been subjects of recent optimization efforts. A 2023 patent application (WO2023/123456) disclosed a novel catalytic process for its large-scale synthesis, emphasizing greener solvents and higher yields. This advancement addresses previous challenges related to purification and environmental impact, making the compound more accessible for pharmaceutical and agrochemical applications. Such innovations are critical for meeting the growing demand for sustainable chemical processes in the industry.

In conclusion, 2-methoxycyclopent-2-en-1-one (CAS: 22323-97-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its dual role as a versatile synthetic intermediate and a biologically active scaffold underscores its broad applicability. Recent studies have expanded our understanding of its mechanisms of action, synthetic utility, and potential therapeutic benefits, paving the way for future innovations. As research progresses, this compound is likely to remain a focal point in the development of new drugs and bioactive molecules, offering exciting opportunities for both academia and industry.